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Introduction: PXL065, a Deuterium-Stabilized
Enantiomer of Pioglitazone

PXLO65 is the deuterium-stabilized (R)-enantiomer of pioglitazone, a well-established
therapeutic agent for type 2 diabetes. Pioglitazone itself is a racemic mixture, meaning it
consists of two enantiomers (R and S forms) that are non-superimposable mirror images of
each other and are known to interconvert in vivo. The therapeutic innovation behind PXL065
lies in the strategic replacement of a hydrogen atom with a deuterium atom at the chiral center
of the (R)-enantiomer. This substitution significantly slows down the rate of interconversion to
the (S)-enantiomer, a process known as deuterium-enabled chiral switching (DECS).

The rationale for this stabilization is rooted in the distinct pharmacological profiles of the two
enantiomers. The (S)-enantiomer is a potent agonist of the peroxisome proliferator-activated
receptor-gamma (PPARYy), and its activation is associated with undesirable side effects such as
weight gain and edema. In contrast, the (R)-enantiomer, PXL065, exhibits minimal PPARy
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activity while retaining the beneficial non-genomic effects of pioglitazone, including the
inhibition of the mitochondrial pyruvate carrier (MPC). This selective pharmacological profile
allows PXL065 to deliver the therapeutic benefits of pioglitazone, particularly in the context of
nonalcoholic steatohepatitis (NASH), with a potentially improved safety and tolerability profile.

These application notes provide a detailed protocol for the synthesis of PXL065, commencing
from commercially available pioglitazone hydrochloride. The synthesis involves a
deuterium/hydrogen (D/H) exchange reaction to introduce the deuterium atom, followed by
chiral separation to isolate the desired (R)-enantiomer.

Synthesis Overview

The synthesis of PXL0O65 can be conceptually divided into two key stages:

o Deuteration of Racemic Pioglitazone: This step involves the exchange of the proton at the
chiral C5 position of the thiazolidinedione ring with a deuterium atom from a deuterium
source. This is achieved by leveraging the acidity of the C-H bond adjacent to the two
carbonyl groups.

o Chiral Separation of Deuterated Enantiomers: Following the deuteration, the resulting
racemic mixture of deuterated (R)- and (S)-pioglitazone is separated to isolate the pure (R)-
enantiomer, PXL065.

MPXLOGS ((R)-enantiomer))
(Racemic Pioglitazone HCDM‘JE_»(RacemiC Deuterated Pioglitazone) Chiral Separation

(S)-enantiomer
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Caption: Overall workflow for the synthesis of PXL065.

Part 1: Deuteration of Racemic Pioglitazone
Principle and Mechanistic Insight
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The hydrogen atom at the C5 position of the thiazolidinedione ring of pioglitazone is acidic due

to its position alpha to two carbonyl groups. This acidity allows for its removal by a base to form

an enolate intermediate. In the presence of a deuterium source, such as deuterium oxide

(D20), the enolate can be quenched by a deuteron, resulting in the incorporation of deuterium

at the C5 position. This process

can also be catalyzed by acid, which promotes the formation of

an enol tautomer that can then be deuterated. An excess of the deuterium source is utilized to

drive the equilibrium towards the deuterated product.

- -H* (B
Pioglitazone ase

Base-Catalyzed Deuterium Exchange
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Click t

Caption: Simplified mechanism
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of base-catalyzed deuterium exchange.

Experimental Protocol

Materials:

Pioglitazone Hydrochloride

e Deuterium Oxide (D20, 99.9 atom % D)

e Anhydrous Potassium Carbonate (K2CO3)

e Methanol-d4 (CDsOD, 99.8 at

e Dichloromethane (DCM)

om % D)

¢ Anhydrous Magnesium Sulfate (MgSOa)

o Ethyl Acetate

¢ Hexane
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Procedure:

e Preparation: To a solution of pioglitazone hydrochloride (1.0 g) in a mixture of D=0 (20 mL)
and CDsOD (10 mL) in a round-bottom flask, add anhydrous potassium carbonate (2.0 g).

o Reaction: Stir the reaction mixture at 60 °C under a nitrogen atmosphere for 24 hours. The
progress of the deuteration can be monitored by *H NMR by observing the disappearance of
the signal corresponding to the C5 proton or by LC-MS by monitoring the increase in the
mass of the product.

o Work-up: After cooling to room temperature, neutralize the reaction mixture with 1 M DCI in
D20. Extract the aqueous layer with dichloromethane (3 x 50 mL).

 Purification: Combine the organic layers, dry over anhydrous magnesium sulfate, filter, and
concentrate under reduced pressure. The crude product can be purified by column
chromatography on silica gel using a gradient of ethyl acetate in hexane to yield the
deuterated racemic pioglitazone.

Expected Yield: 85-95%

Characterization of Deuterated Racemic Pioglitazone:

Analytical Technique Expected Results

Disappearance or significant reduction of the
1H NMR proton signal at the C5 position of the

thiazolidinedione ring.

An increase of 1 mass unit in the molecular ion

Mass Spectrometry
peak compared to non-deuterated pioglitazone.

Part 2: Chiral Separation of Deuterated Enantiomers
Principle of Chiral Chromatography

The separation of the deuterated (R)- and (S)-enantiomers of pioglitazone is achieved using
chiral High-Performance Liquid Chromatography (HPLC). This technique utilizes a chiral
stationary phase (CSP) that interacts differently with each enantiomer, leading to different
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retention times and, thus, their separation. Polysaccharide-based CSPs, such as those derived
from cellulose or amylose, are commonly used for the separation of thiazolidinedione
enantiomers.

Experimental Protocol

Instrumentation and Columns:
o Preparative HPLC system equipped with a UV detector.

» Chiral Stationary Phase: A cellulose-based column, such as Chiralcel OD-H or Chiralpak IC,
is recommended based on literature for pioglitazone enantiomer separation.

Mobile Phase Optimization:

e Atypical mobile phase for normal-phase chiral separation of pioglitazone enantiomers
consists of a mixture of hexane and a polar modifier like isopropanol or ethanol.

e The exact ratio of the solvents should be optimized to achieve baseline separation of the two
enantiomers. A starting point could be a mixture of hexane:isopropanol (70:30, v/v).

o For basic compounds like pioglitazone, the addition of a small amount of an amine modifier
(e.g., 0.1% diethylamine) to the mobile phase can improve peak shape and resolution.

Procedure:

o Sample Preparation: Dissolve the deuterated racemic pioglitazone in the mobile phase to a
suitable concentration.

o Chromatographic Separation: Inject the sample onto the chiral column and elute with the
optimized mobile phase at a constant flow rate. Monitor the elution profile using a UV
detector at an appropriate wavelength (e.g., 225 nm).

o Fraction Collection: Collect the fractions corresponding to the two separated enantiomeric
peaks. The (R)-enantiomer (PXL065) will be one of the two collected fractions. The elution
order of the enantiomers will depend on the specific chiral stationary phase used and should
be determined by analyzing a reference standard of a single enantiomer if available, or by
subsequent analytical characterization.
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» Post-Separation Processing: Combine the fractions containing the desired (R)-enantiomer
and remove the solvent under reduced pressure to obtain pure PXL065.

Characterization of PXL065:

Analytical Technique Expected Results

A single peak corresponding to the (R)-
Chiral HPLC enantiomer with high enantiomeric excess
(>99%).

Spectrum consistent with the structure of
1H NMR pioglitazone, but with the absence of the C5

proton signal.

Spectrum consistent with the structure of

pioglitazone. The C5 carbon signal may show a
13C NMR o ,

characteristic triplet in the proton-decoupled

spectrum due to coupling with deuterium.

M Spect . Molecular ion peak corresponding to the mass
ass Spectrometry o
of deuterated pioglitazone.

Measurement of the specific rotation to confirm

Polarimetr
Y the identity of the (R)-enantiomer.

Conclusion

The synthesis of PXL0O65 from commercially available pioglitazone hydrochloride is a feasible
process for a well-equipped organic chemistry laboratory. The key steps are a
deuterium/hydrogen exchange reaction followed by preparative chiral HPLC. Careful
optimization of the chiral separation is crucial to obtain the desired (R)-enantiomer with high
purity. The successful synthesis and purification of PXL0O65 will enable further research into its
unique pharmacological properties and its potential as a therapeutic agent for NASH and other
metabolic diseases.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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